Cas no 1806284-05-8 (3-Bromo-5-(3-chloropropyl)benzonitrile)

• Product Name: 3-Bromo-5-(3-chloropropyl)benzonitrile
• CAS No: 1806284-05-8
• MF: C₁₀H₉BrClN
• MW: 258.542160749435
• CID: 4978421
• Update Time: 2025-05-20

3-Bromo-5-(3-chloropropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-chloropropyl)benzonitrile

• Inchi： 1S/C10H9BrClN/c11-10-5-8(2-1-3-12)4-9(6-10)7-13/h4-6H,1-3H2
• InChI Key： RZBXELPNNIVQFF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=1)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Additional information on 3-Bromo-5-(3-chloropropyl)benzonitrile

Professional Introduction to 3-Bromo-5-(3-chloropropyl)benzonitrile (CAS No. 1806284-05-8)

3-Bromo-5-(3-chloropropyl)benzonitrile (CAS No. 1806284-05-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a benzonitrile core substituted with bromine and a chloropropyl group, presents an intriguing scaffold for further chemical modifications and biological evaluations. The presence of both bromine and chlorine atoms makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel heterocyclic compounds and drug candidates.

The bromine substituent at the 3-position of the benzene ring enhances the electrophilicity of the aromatic system, facilitating reactions such as cross-coupling processes that are widely employed in medicinal chemistry. On the other hand, the chloropropyl group at the 5-position introduces a lipophilic alkyl chain, which can influence both the solubility and pharmacokinetic properties of derivatives. This combination of functional groups makes 3-Bromo-5-(3-chloropropyl)benzonitrile a valuable building block for constructing more complex molecular entities.

In recent years, there has been growing interest in exploring the biological activity of nitrile-containing compounds due to their ability to serve as precursors for bioactive molecules. The nitrile group in 3-Bromo-5-(3-chloropropyl)benzonitrile can be hydrolyzed to form carboxylic acids or reduced to amides, both of which are common pharmacophores in drug design. Furthermore, the benzonitrile moiety has been reported to exhibit various biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. These characteristics have prompted researchers to investigate 3-Bromo-5-(3-chloropropyl)benzonitrile as a potential precursor for novel therapeutic agents.

One of the most compelling aspects of 3-Bromo-5-(3-chloropropyl)benzonitrile is its utility in constructing polycyclic aromatic systems. By further functionalizing this compound, chemists can generate complex scaffolds that mimic natural products or known drug molecules. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, leading to derivatives with enhanced binding affinity to biological targets. Such transformations have been extensively studied in the context of developing small-molecule inhibitors for enzymes and receptors involved in human diseases.

Recent advancements in computational chemistry have also contributed to the rational design of derivatives based on 3-Bromo-5-(3-chloropropyl)benzonitrile. Molecular modeling techniques allow researchers to predict the binding modes of this compound and its analogs with biological targets, thereby guiding synthetic efforts toward high-affinity ligands. For example, virtual screening has been used to identify novel scaffolds derived from 3-Bromo-5-(3-chloropropyl)benzonitrile that exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. These studies highlight the compound's potential as a lead molecule in drug discovery campaigns.

The synthesis of 3-Bromo-5-(3-chloropropyl)benzonitrile itself is an intriguing challenge due to the need for precise functional group control. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have demonstrated that this compound can be accessed through more streamlined approaches, such as nucleophilic aromatic substitution reactions or metal-catalyzed coupling reactions. These improvements have made 3-Bromo-5-(3-chloropropyl)benzonitrile more readily available for research purposes.

In conclusion, 3-Bromo-5-(3-chloropropyl)benzonitrile (CAS No. 1806284-05-8) represents a promising intermediate in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its applications span from building block for drug development to precursor for biologically active nitrile derivatives. As research continues to uncover new methodologies for functionalizing this compound, its role in medicinal chemistry is expected to expand further. The ongoing exploration of its derivatives underscores their potential contribution to addressing unmet medical needs in various therapeutic areas.